Cas no 2839138-47-3 (1-(6-Bromopyridin-3-yl)-2-fluoroethan-1-one)
2839138-47-3 structure
Product Name:1-(6-Bromopyridin-3-yl)-2-fluoroethan-1-one
CAS No:2839138-47-3
MF:C7H5BrFNO
MW:218.023104429245
MDL:MFCD32851813
CID:5464438
PubChem ID:165880641
Update Time:2023-08-29
1-(6-Bromopyridin-3-yl)-2-fluoroethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-bromopyridin-3-yl)-2-fluoroethan-1-one
- Z4873002829
- 1-(6-Bromopyridin-3-yl)-2-fluoroethan-1-one
-
- MDL: MFCD32851813
- Inchi: 1S/C7H5BrFNO/c8-7-2-1-5(4-10-7)6(11)3-9/h1-2,4H,3H2
- InChI Key: UKNLXJCNMKDPSP-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C=N1)C(CF)=O
Computed Properties
- Exact Mass: 216.95385 g/mol
- Monoisotopic Mass: 216.95385 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 218.02
- XLogP3: 1.9
- Topological Polar Surface Area: 30
1-(6-Bromopyridin-3-yl)-2-fluoroethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33251024-1g |
1-(6-bromopyridin-3-yl)-2-fluoroethan-1-one |
2839138-47-3 | 95% | 1g |
$986.0 | 2023-09-04 | |
| Enamine | EN300-33251024-5g |
1-(6-bromopyridin-3-yl)-2-fluoroethan-1-one |
2839138-47-3 | 95% | 5g |
$2858.0 | 2023-09-04 | |
| Enamine | EN300-33251024-10g |
1-(6-bromopyridin-3-yl)-2-fluoroethan-1-one |
2839138-47-3 | 95% | 10g |
$4236.0 | 2023-09-04 | |
| Enamine | EN300-33251024-0.05g |
1-(6-bromopyridin-3-yl)-2-fluoroethan-1-one |
2839138-47-3 | 95.0% | 0.05g |
$229.0 | 2025-03-18 | |
| Enamine | EN300-33251024-0.1g |
1-(6-bromopyridin-3-yl)-2-fluoroethan-1-one |
2839138-47-3 | 95.0% | 0.1g |
$342.0 | 2025-03-18 | |
| Enamine | EN300-33251024-0.25g |
1-(6-bromopyridin-3-yl)-2-fluoroethan-1-one |
2839138-47-3 | 95.0% | 0.25g |
$487.0 | 2025-03-18 | |
| Enamine | EN300-33251024-0.5g |
1-(6-bromopyridin-3-yl)-2-fluoroethan-1-one |
2839138-47-3 | 95.0% | 0.5g |
$768.0 | 2025-03-18 | |
| Enamine | EN300-33251024-1.0g |
1-(6-bromopyridin-3-yl)-2-fluoroethan-1-one |
2839138-47-3 | 95.0% | 1.0g |
$986.0 | 2025-03-18 | |
| Enamine | EN300-33251024-2.5g |
1-(6-bromopyridin-3-yl)-2-fluoroethan-1-one |
2839138-47-3 | 95.0% | 2.5g |
$1931.0 | 2025-03-18 | |
| Enamine | EN300-33251024-5.0g |
1-(6-bromopyridin-3-yl)-2-fluoroethan-1-one |
2839138-47-3 | 95.0% | 5.0g |
$2858.0 | 2025-03-18 |
1-(6-Bromopyridin-3-yl)-2-fluoroethan-1-one Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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